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Compound of Interest

1-Bromo-4-(2-
Compound Name:
bromoethoxy)benzene

Cat. No.: B100019

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties of 1-Bromo-4-(2-
bromoethoxy)benzene, a compound of interest in various research and development

applications.

Core Chemical Data

The fundamental chemical properties of 1-Bromo-4-(2-bromoethoxy)benzene are
summarized in the table below. This data is essential for experimental design, chemical
synthesis, and computational modeling.
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Property Value

Chemical Formula CsHsBr20

Molecular Weight 279.96 g/mol [1]

CAS Number 18800-30-1[1][2]

Density 1.757 g/lcm3[1]

Melting Point 56-57 °C[1]

Boiling Point 163-165 °C (at 16 mmHg)[1]
Flash Point 120 °C[1]

Structural Elucidation

The nomenclature of 1-Bromo-4-(2-bromoethoxy)benzene directly informs its molecular
structure. The following diagram illustrates the logical relationship between the chemical name
and its constituent structural fragments.
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Figure 1: Structural deconstruction of 1-Bromo-4-(2-bromoethoxy)benzene.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of related bromo-substituted
aromatic compounds can be found in various chemical literature databases. While specific
protocols for 1-Bromo-4-(2-bromoethoxy)benzene are not provided in the search results, a
general synthetic approach can be inferred. The synthesis would likely involve the Williamson
ether synthesis, reacting 4-bromophenol with 1,2-dibromoethane under basic conditions.

General Synthetic Workflow (Hypothetical):
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Figure 2: A generalized workflow for the synthesis of 1-Bromo-4-(2-bromoethoxy)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. 1-bromo-4-(2-bromoethoxy)benzene, CAS No. 18800-30-1 - iChemical [ichemical.com]
e 2. chemshuttle.com [chemshuttle.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-Bromo-4-(2-
bromoethoxy)benzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100019#1-bromo-4-2-bromoethoxy-benzene-
molecular-weight-and-formula]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b100019?utm_src=pdf-body
https://www.benchchem.com/product/b100019?utm_src=pdf-body-img
https://www.benchchem.com/product/b100019?utm_src=pdf-body
https://www.benchchem.com/product/b100019?utm_src=pdf-custom-synthesis
http://www.ichemical.com/products/18800-30-1.html
https://www.chemshuttle.com/1-bromo-4-2-bromoethoxy-benzene.html
https://www.benchchem.com/product/b100019#1-bromo-4-2-bromoethoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b100019#1-bromo-4-2-bromoethoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b100019#1-bromo-4-2-bromoethoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b100019#1-bromo-4-2-bromoethoxy-benzene-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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